Cas no 943780-72-1 ((1R)-2-fluoro-1-phenylethan-1-amine)

• Product Name: (1R)-2-fluoro-1-phenylethan-1-amine
• CAS No: 943780-72-1
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD18791665
• CID: 4937080
• PubChem ID: 28820300
• Update Time: 2026-02-27

(1R)-2-fluoro-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-2-fluoro-1-phenyl-ethylamine
• (r)-2-fluoro-1-phenylethanamine
• AM806447
• (1R)-2-FLUORO-1-PHENYLETHANAMINE
• (1R)-2-fluoro-1-phenylethan-1-amine

• MDL： MFCD18791665
• Inchi： 1S/C8H10FN/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,6,10H2/t8-/m0/s1
• InChI Key： KSWGCLOZHMSHGB-QMMMGPOBSA-N
• SMILES： FC[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 139.079727485g/mol
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 214.7±25.0 °C at 760 mmHg
• Flash Point: 93.3±11.1 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(1R)-2-fluoro-1-phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-2-fluoro-1-phenylethan-1-amine

Recent Advances in the Study of (1R)-2-fluoro-1-phenylethan-1-amine (CAS: 943780-72-1)

The compound (1R)-2-fluoro-1-phenylethan-1-amine (CAS: 943780-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its fluorine substitution and phenyl group, is increasingly recognized for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research involves the enantioselective synthesis of (1R)-2-fluoro-1-phenylethan-1-amine. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method using a chiral palladium catalyst, achieving high enantiomeric excess (ee > 99%). This advancement is critical for producing the compound in sufficient quantities for further pharmacological evaluation. The study also highlighted the compound's stability under physiological conditions, which is a promising attribute for drug development.

In terms of biological activity, (1R)-2-fluoro-1-phenylethan-1-amine has shown potential as a building block for bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into small-molecule inhibitors targeting enzymes such as monoamine oxidases (MAOs). The fluorinated amine moiety was found to enhance binding affinity and selectivity, suggesting its utility in designing next-generation enzyme inhibitors. These findings open new avenues for treating neurological disorders, including Parkinson's disease and depression.

Another significant development is the investigation of (1R)-2-fluoro-1-phenylethan-1-amine as a precursor for radiopharmaceuticals. A recent study in the Journal of Medicinal Chemistry (2024) reported its use in the synthesis of fluorine-18 labeled compounds for positron emission tomography (PET) imaging. The compound's ability to serve as a versatile scaffold for radiolabeling agents underscores its potential in diagnostic applications, particularly in oncology and neurology.

Despite these promising advancements, challenges remain in optimizing the pharmacokinetic properties of (1R)-2-fluoro-1-phenylethan-1-amine-derived compounds. Researchers are actively exploring structural modifications to improve metabolic stability and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1R)-2-fluoro-1-phenylethan-1-amine (CAS: 943780-72-1) represents a versatile and valuable compound in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research. Future studies will likely delve deeper into its therapeutic potential, paving the way for innovative treatments and diagnostic tools in the biomedical field.